2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid, 95%

• IUPAC Name: 2-(3-carboxy-4-chlorophenyl)-6-fluorobenzoic acid
• InChI: InChI=1S/C14H8ClFO4/c15-10-5-4-7(6-9(10)13(17)18)8-2-1-3-11(16)12(8)14(19)20/h1-6H,(H,17,18)(H,19,20)
• InChI Key: FPSZXFFDXHPBGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)O)C2=CC(=C(C=C2)Cl)C(=O)O
• Molecular Formula: C14H8ClFO4
• DSSTOX Substance ID: DTXSID80691713
• Molecular Weight: 294.66 g/mol
• CAS RN: 1261913-62-5

Description

2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid (also known as 2-CFC-6-FBA) is a synthetic organic compound that is widely used in research and laboratory experiments due to its unique properties. It has an aromatic ring structure with a chlorine atom as a substituent and a fluorine atom as an end-group. It is a white crystalline solid with a melting point of approximately 280°C and a boiling point of approximately 360°C. It is soluble in organic solvents such as chloroform and methanol, and slightly soluble in water.

Mechanism of Action

The mechanism of action of 2-CFC-6-FBA is not completely understood. However, it is believed that the chlorine atom acts as a Lewis acid, while the fluorine atom acts as a Lewis base. This interaction between the two atoms is believed to be responsible for the reactivity of the compound. Additionally, the chlorine atom is believed to be responsible for the formation of hydrogen bonds between the molecules, which is believed to be responsible for the stability of the compound.
Biochemical and Physiological Effects
2-CFC-6-FBA has no known biochemical or physiological effects. It is not known to interact with any enzymes or receptors, and has no known toxic effects on humans or animals.

Advantages and Limitations for Lab Experiments

2-CFC-6-FBA has several advantages for laboratory experiments. It is relatively stable and can be synthesized easily, making it a useful reagent in organic synthesis. It is also soluble in organic solvents, making it useful for the study of organic reactions. Additionally, it is not known to have any toxic effects on humans or animals, making it safe to use in laboratory experiments. However, it is not soluble in water, making it unsuitable for use in aqueous solutions.

Future Directions

There are several potential future directions for research involving 2-CFC-6-FBA. These include further study of the structure and reactivity of the compound, as well as further study of its mechanism of action. Additionally, further research could be conducted on its potential applications in organic synthesis and its potential use as a model compound for organic reactions. Finally, further research could be conducted on its potential toxicity and its potential interactions with enzymes and receptors.

Synthesis Methods

2-CFC-6-FBA can be synthesized through a two-step reaction involving the condensation of 4-chlorobenzoic acid and 6-fluorobenzoic acid. The first step involves the reaction of 4-chlorobenzoic acid with a base such as sodium hydroxide in an aqueous medium. This reaction produces 4-chloro-3-hydroxybenzoic acid, which is then reacted with 6-fluorobenzoic acid in the presence of a catalyst such as p-toluenesulfonic acid. This reaction produces 2-CFC-6-FBA as the final product.

Scientific Research Applications

2-CFC-6-FBA is widely used in scientific research due to its unique properties. It is used as a reagent in the synthesis of various organic compounds, including the synthesis of drugs, dyes, and polymers. It is also used in the study of the structure and reactivity of organic compounds, as well as in the study of the mechanism of organic reactions. Additionally, it is used as a model compound in the study of organic reactions, as well as in the study of the structure and reactivity of organic compounds.